Cas no 1806823-00-6 (4-Amino-3-bromo-6-(difluoromethyl)-2-fluoropyridine)
4-Amino-3-bromo-6-(difluoromethyl)-2-fluoropyridine is a halogenated pyridine derivative with a unique substitution pattern, offering versatile reactivity for synthetic applications. The presence of amino, bromo, difluoromethyl, and fluoro functional groups enables selective transformations, making it a valuable intermediate in pharmaceutical and agrochemical research. The difluoromethyl group enhances metabolic stability, while the bromo and fluoro substituents facilitate further functionalization via cross-coupling or nucleophilic substitution reactions. Its well-defined structure and high purity ensure reproducibility in complex syntheses. This compound is particularly useful for designing bioactive molecules, leveraging its balanced electronic and steric properties for targeted modifications. Suitable for controlled environments, it requires handling under inert conditions due to its sensitivity.
1806823-00-6 structure
Product Name:4-Amino-3-bromo-6-(difluoromethyl)-2-fluoropyridine
CAS No:1806823-00-6
MF:C6H4BrF3N2
MW:241.008570671082
CID:4852702
Update Time:2025-06-07
4-Amino-3-bromo-6-(difluoromethyl)-2-fluoropyridine Chemical and Physical Properties
Names and Identifiers
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- 4-Amino-3-bromo-6-(difluoromethyl)-2-fluoropyridine
-
- Inchi： 1S/C6H4BrF3N2/c7-4-2(11)1-3(5(8)9)12-6(4)10/h1,5H,(H2,11,12)
- InChI Key： AAUOBCNKVBWULP-UHFFFAOYSA-N
- SMILES： BrC1=C(N=C(C(F)F)C=C1N)F
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 12
- Rotatable Bond Count: 1
- Complexity: 158
- XLogP3: 2
- Topological Polar Surface Area: 38.9
4-Amino-3-bromo-6-(difluoromethyl)-2-fluoropyridine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A029070439-250mg |
4-Amino-3-bromo-6-(difluoromethyl)-2-fluoropyridine |
1806823-00-6 | 97% | 250mg |
$988.80 | 2022-03-31 | |
| Alichem | A029070439-500mg |
4-Amino-3-bromo-6-(difluoromethyl)-2-fluoropyridine |
1806823-00-6 | 97% | 500mg |
$1,695.20 | 2022-03-31 | |
| Alichem | A029070439-1g |
4-Amino-3-bromo-6-(difluoromethyl)-2-fluoropyridine |
1806823-00-6 | 97% | 1g |
$3,039.60 | 2022-03-31 |
4-Amino-3-bromo-6-(difluoromethyl)-2-fluoropyridine Related Literature
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Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
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Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
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Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
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Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
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